molecular formula C14H17N3O3 B3816559 (2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide

(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide

Cat. No. B3816559
M. Wt: 275.30 g/mol
InChI Key: ZJMATGHTKPLEOY-LBPRGKRZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide is a synthetic compound that has been studied for its potential use in scientific research. This compound is also known as TAK-659 and has been found to have a promising mechanism of action that could be useful in the development of new treatments for various diseases.

Mechanism of Action

TAK-659 works by inhibiting the activity of Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). These enzymes are involved in the signaling pathways of various diseases, and their inhibition can lead to a reduction in disease symptoms.
Biochemical and Physiological Effects
Studies have shown that TAK-659 has a selective inhibitory effect on BTK and ITK, which can lead to a reduction in the activation of certain immune cells. This can result in a reduction in inflammation and the symptoms of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using TAK-659 in lab experiments is its selective inhibitory effect on BTK and ITK, which can allow for more targeted studies. However, one limitation is that it may not be effective in all cases, and further research is needed to determine its full potential.

Future Directions

There are many future directions for the study of TAK-659. One potential area of research is the development of new treatments for autoimmune disorders and inflammatory diseases. Additionally, further studies could be conducted to determine its potential use in cancer treatment and other diseases. The development of new synthesis methods and modifications to the compound could also be explored to improve its effectiveness and reduce any potential side effects.
In conclusion, TAK-659 is a synthetic compound that has been studied for its potential use in scientific research. It has a promising mechanism of action and has been found to have a selective inhibitory effect on certain enzymes that are involved in the signaling pathways of various diseases. While there are some limitations to its use, there are many future directions for the study of this compound that could lead to new treatments for various diseases.

Scientific Research Applications

TAK-659 has been studied for its potential use in the treatment of various diseases such as cancer, autoimmune disorders, and inflammatory diseases. It has been found to have a selective inhibitory effect on certain enzymes that are involved in the signaling pathways of these diseases.

properties

IUPAC Name

(2S)-2-(8-methoxy-4-oxoquinazolin-3-yl)-3-methylbutanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N3O3/c1-8(2)12(13(15)18)17-7-16-11-9(14(17)19)5-4-6-10(11)20-3/h4-8,12H,1-3H3,(H2,15,18)/t12-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJMATGHTKPLEOY-LBPRGKRZSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C(=O)N)N1C=NC2=C(C1=O)C=CC=C2OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)[C@@H](C(=O)N)N1C=NC2=C(C1=O)C=CC=C2OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide
Reactant of Route 2
Reactant of Route 2
(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide
Reactant of Route 3
(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide
Reactant of Route 4
Reactant of Route 4
(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide
Reactant of Route 5
(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide
Reactant of Route 6
(2S)-2-(8-methoxy-4-oxoquinazolin-3(4H)-yl)-3-methylbutanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.